Cas no 107089-81-6 (4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide)

4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide structure
107089-81-6 structure
Product Name:4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
CAS No:107089-81-6
MF:C13H12N4O2S
MW:288.324980735779
CID:189905
PubChem ID:3065176
Update Time:2025-04-19

4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
    • (1,1-dioxo-4-phenyl-1λ<sup>6</sup>,2,4-benzothiadiazin-3-yl)hydrazine
    • 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, hydrazone, 1,1-dioxide
    • 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
    • 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine-1,1-dioxide
    • 4-Phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one hydrazone 1,1-dioxide
    • AC1MI9B1
    • BRN 5589371
    • LS-40460
    • 107089-81-6
    • DTXSID60147900
    • Inchi: 1S/C13H12N4O2S/c14-15-13-16-20(18,19)12-9-5-4-8-11(12)17(13)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16)
    • InChI Key: SEYMLDDMBGJEKN-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2N(C2C=CC=CC=2)C(NN)=N1)(=O)=O

Computed Properties

  • Exact Mass: 288.06826
  • Monoisotopic Mass: 288.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: 506.6°C at 760 mmHg
  • Flash Point: 260.2°C
  • Refractive Index: 1.72
  • PSA: 87.79
  • LogP: 3.52120
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